Cas no 51992-01-9 (Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• CAS No: 51992-01-9
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 936207
• PubChem ID: 613962
• Update Time: 2025-04-19

Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• ethyl 5-imino-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 5-imino-, ethyl ester
• 51992-01-9
• SR-01000534377-1
• DB-297561
• Ethyl 5-imino-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate
• DTXSID30346680
• AKOS024269140
• Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate #
• SR-01000534377
• UQNFPCQJSADNRU-UHFFFAOYSA-N
• Oprea1_558649

• Inchi： 1S/C9H9N3O2S/c1-2-14-8(13)6-5-11-9-12(7(6)10)3-4-15-9/h3-5,10H,2H2,1H3
• InChI Key： UQNFPCQJSADNRU-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC=C(C(=O)OCC)C2=N

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91Ų